3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-(4-morpholinyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• CAS No.: 618071-98-0
• Molecular Formula: C21H24N4O3S2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[(7-methyl-2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H24N4O3S2/c1-4-14(3)25-20(27)16(30-21(25)29)11-15-18(23-7-9-28-10-8-23)22-17-6-5-13(2)12-24(17)19(15)26/h5-6,11-12,14H,4,7-10H2,1-3H3/b16-11-
• Standard InChI Key: NKLSNGIPCJHQKA-WJDWOHSUSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCOCC4)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCOCC4)SC1=S

Introduction

The compound 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-(4-morpholinyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule featuring a unique combination of structural elements, including a thiazolidine ring and a pyrido-pyrimidinone moiety. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals.

Chemical Formula and Molecular Weight

• Molecular Formula: C₂₁H₂₄N₄O₃S

• Molecular Weight: Approximately 416.51 g/mol

Structural Features

• Thiazolidine Ring: Known for its significance in medicinal chemistry, contributing to diverse pharmacological properties.

• Pyrido-pyrimidinone Moiety: Enhances the compound's chemical complexity and potential reactivity.

• Morpholine Group: Adds to the compound's versatility in biological interactions.

Synthesis Methods

The synthesis of 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-(4-morpholinyl)-4H-pyrido[1,2-a]pyrimidin-4-one can be achieved through several organic chemistry techniques. These methods typically involve the formation of the thiazolidine ring followed by the introduction of the pyrido-pyrimidinone structure through nucleophilic substitution or cyclization reactions. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis.

Biological Activities and Potential Applications

Preliminary studies indicate that this compound exhibits significant biological activities, suggesting its potential as a candidate for drug development in various therapeutic areas. The diverse structural elements of the compound contribute to its potential pharmacological properties, which may include:

• Anti-inflammatory Activities

• Antimicrobial Properties

• Anticancer Effects

These activities are attributed to the compound's ability to interact with biological targets, which can be further explored through molecular docking studies and in vitro assays.

Data Table: Potential Applications and Biological Activities

Application/Activity	Description
Anti-inflammatory	Potential to reduce inflammation through interaction with specific biological pathways.
Antimicrobial	Exhibits activity against certain microorganisms, contributing to its potential use in antimicrobial therapies.
Anticancer	Preliminary evidence suggests potential anticancer effects, warranting further investigation.

Further research is essential to fully explore the therapeutic potentials and applications of this compound. This includes detailed mechanistic studies to understand how the compound interacts with biological targets and extensive in vivo studies to validate its efficacy and safety.